Cas no 68189-38-8 (2-aminotoluene-3,5-disulphonic acid)
68189-38-8 structure
Product Name:2-aminotoluene-3,5-disulphonic acid
CAS No:68189-38-8
MF:C7H9NO6S2
MW:267.27945971489
CID:969457
PubChem ID:109720
Update Time:2025-04-19
2-aminotoluene-3,5-disulphonic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-aminotoluene-3,5-disulphonic acid
- 4-amino-5-methylbenzene-1,3-disulfonic acid
- 1,3-Benzenedisulfonic acid, 4-amino-5-methyl-
- 68189-38-8
- SCHEMBL6931230
- DTXSID3071226
- NS00036474
- EINECS 269-196-5
- KKBQCLVIBFUKGQ-UHFFFAOYSA-N
-
- Inchi: 1S/C7H9NO6S2/c1-4-2-5(15(9,10)11)3-6(7(4)8)16(12,13)14/h2-3H,8H2,1H3,(H,9,10,11)(H,12,13,14)
- InChI Key: KKBQCLVIBFUKGQ-UHFFFAOYSA-N
- SMILES: S(C1C=C(C=C(C)C=1N)S(=O)(=O)O)(=O)(=O)O
Computed Properties
- Exact Mass: 266.98717
- Monoisotopic Mass: 266.98712935g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 444
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 152Ų
Experimental Properties
- PSA: 134.76
2-aminotoluene-3,5-disulphonic acid Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
68189-38-8 (2-aminotoluene-3,5-disulphonic acid) Related Products
- 98-33-9(2-Aminotoluene-5-sulfonic Acid)
- 88-44-8(2-Amino-5-methylbenzene-1-sulfonic Acid)
- 88-22-2(2-Amino-3,5-dimethylbenzenesulfonic acid)
- 375387-13-6(Nickel(II) 2-Amino-5-methylbenzenesulfonate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk